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Compound of Interest

Compound Name: Fosdagrocorat

Cat. No.: B1673564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and disposal protocols for Fosdagrocorat (PF-

04171327), a selective glucocorticoid receptor modulator. Adherence to these guidelines is vital

for ensuring laboratory safety and minimizing environmental impact. As Fosdagrocorat is a

research chemical, it is imperative to handle it with the utmost care, following all institutional

and regulatory standards for hazardous waste management.

Fosdagrocorat is a phosphate ester prodrug that is rapidly converted in vivo to its active

metabolite, Dagrocorat (PF-00251802).[1][2] Both compounds are non-steroidal, selective

glucocorticoid receptor modulators (SGRMs).[1][3]

Physicochemical and Hazard Information
A comprehensive understanding of the chemical properties and potential hazards of

Fosdagrocorat is fundamental for safe handling and disposal.
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Property Value Reference

Chemical Formula C₂₉H₃₀F₃N₂O₅P [1]

Molar Mass 574.537 g·mol⁻¹ [1]

Appearance Solid

Primary Route of Entry
Inhalation, Ingestion, Skin/Eye

Contact

Known Hazards

Suspected of damaging fertility

or the unborn child. May cause

damage to organs through

prolonged or repeated

exposure.
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Hazard Classification Precautionary Statements

Health Hazards

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions

have been read and understood. P260: Do not

breathe dust/fume/gas/mist/vapors/spray. P264:

Wash skin thoroughly after handling. P270: Do

not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective

clothing/eye protection/face protection. P301 +

P310 + P330: IF SWALLOWED: Immediately

call a POISON CENTER/doctor. Rinse mouth.

P302 + P352: IF ON SKIN: Wash with plenty of

water. P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P308 + P313: IF exposed

or concerned: Get medical advice/attention.

Environmental Hazards

Synthetic glucocorticoids are considered

endocrine disruptors and environmental

contaminants of emerging concern. While

specific data for Fosdagrocorat is limited,

glucocorticoids, in general, can have adverse

effects on aquatic organisms. Therefore, release

into the environment must be avoided.

Operational and Disposal Plans
A systematic approach to handling and disposing of Fosdagrocorat is essential to mitigate

risks.

Proper PPE is the first line of defense when handling Fosdagrocorat.
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PPE Item Specifications

Eye Protection
Chemical safety goggles or glasses with side

shields.

Hand Protection Chemically resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Use a certified respirator (e.g., N95) when

handling the powder form or if there is a risk of

aerosolization. Work in a well-ventilated area,

preferably a chemical fume hood.

Dispose of all Fosdagrocorat waste as hazardous chemical waste in accordance with all

applicable federal, state, and local regulations.

Segregation:

Collect all waste contaminated with Fosdagrocorat separately from other laboratory

waste.

Use designated, clearly labeled, and leak-proof containers.

Solid Waste Disposal (Unused/Expired Compound, Contaminated PPE, and Labware):

Place unused or expired Fosdagrocorat powder, along with any contaminated items such

as gloves, weighing paper, and pipette tips, into a designated hazardous waste container.

Do not mix with non-hazardous trash.

The container must be sealed and properly labeled with "Hazardous Waste," the chemical

name ("Fosdagrocorat"), and the associated hazards.

Liquid Waste Disposal (Solutions, Rinsates):

Collect all solutions containing Fosdagrocorat and rinsates from cleaning contaminated

glassware in a sealed, leak-proof container specifically designated for hazardous liquid

waste.
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Never pour Fosdagrocorat solutions down the drain.

Label the container clearly with "Hazardous Waste," the full chemical name, and

approximate concentrations of all components.

Empty Container Disposal:

Triple rinse empty containers that held Fosdagrocorat with a suitable solvent.

Collect the rinsate as hazardous liquid waste.

After triple rinsing, deface the original label and dispose of the container according to your

institution's guidelines for decontaminated glassware or plastic.

Spill Management:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to cover

the spill.

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.

Clean: Decontaminate the spill area with a suitable solvent and then soap and water.

Collect all cleaning materials as hazardous waste.

Report: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Experimental Protocols and Workflows
Visualizing the procedural steps and underlying mechanisms can enhance understanding and

compliance.
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Preparation & Handling

Waste Segregation & Collection

Final Disposal

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh Fosdagrocorat

Prepare Solution

Solid Waste Container
(Unused powder, contaminated labware, PPE)

Dispose contaminated materials

Liquid Waste Container
(Unused solutions, rinsates)

Dispose excess solution

Label Waste Containers
('Hazardous Waste', Chemical Name, Hazards)

Sharps Container
(Contaminated needles, etc.)

Seal Containers

Store in Designated Satellite Accumulation Area

Request Pickup by EHS

Final Disposal by Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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